Cas no 86803-18-1 (benzo[pqr]tetraphen-10-ylmethanol)
86803-18-1 structure
Product Name:benzo[pqr]tetraphen-10-ylmethanol
CAS No:86803-18-1
MF:C21H14O
MW:282.335265636444
CID:1857515
PubChem ID:174571
Update Time:2025-04-21
benzo[pqr]tetraphen-10-ylmethanol Chemical and Physical Properties
Names and Identifiers
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- benzo[pqr]tetraphen-10-ylmethanol
- Benzo(a)pyrene-10-methanol
- benzo[a]pyren-10-ylmethanol
- DTXCID50158308
- DTXSID20235817
- 86803-18-1
-
- Inchi: 1S/C21H14O/c22-12-17-6-2-5-15-11-16-8-7-13-3-1-4-14-9-10-18(19(15)17)21(16)20(13)14/h1-11,22H,12H2
- InChI Key: OZNRPDKLDNXMHO-UHFFFAOYSA-N
- SMILES: OCC1=CC=CC2C=C3C=CC4=CC=CC5C=CC(C=21)=C3C=54
Computed Properties
- Exact Mass: 282.104465066Da
- Monoisotopic Mass: 282.104465066Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 20.2Ų
benzo[pqr]tetraphen-10-ylmethanol Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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